2-Myristyldipalmitin

• Molecular Formula: C49H94O6
• Molecular Weight: 779.3 g/mol
• InChI: InChI=1S/C49H94O6/c1-4-7-10-13-16-19-22-24-27-29-32-35-38-41-47(50)53-44-46(55-49(52)43-40-37-34-31-26-21-18-15-12-9-6-3)45-54-48(51)42-39-36-33-30-28-25-23-20-17-14-11-8-5-2/h46H,4-45H2,1-3H3
• InChIKey: NSQZMMPMMBEIIA-UHFFFAOYSA-N

2-Myristyldipalmitin: Asymmetric Triglyceride for Research Assays

2-Myristyldipalmitin (also designated 1,3-Palmitin-2-Myristin or TG(16:0/14:0/16:0)) is a synthetic, saturated triacylglycerol (TAG) characterized by a glycerol backbone esterified with palmitic acid (C16:0) at the sn-1 and sn-3 positions and myristic acid (C14:0) at the sn-2 position . This precise regioisomeric structure yields a molecular formula of C49H94O6 and a molecular weight of 779.3 g/mol [1]. It is commercially available as a high-purity (>98-99%) crystalline solid with documented solubility in chloroform (10 mg/mL) and is stored at -20°C for long-term stability . This defined, asymmetric structure confers distinct physicochemical properties that differentiate it from simple monoacid TAGs and regioisomers, making it a critical reference compound for lipidomic analysis, crystallization studies, and the development of structured lipids.

WorkflowChromatographic calibration standard for fat analysis

SubstrateAsymmetric substrate for lipase sn-2 selectivity studies

BiomarkerLipid biomarker research standard for metabolic disease studies

• [1] PubChem. (3-Hexadecanoyloxy-2-tetradecanoyloxypropyl) hexadecanoate (CID 545606). Accessed 2026. View Source

2-Myristyldipalmitin vs. Tripalmitin: Why Substitution Fails

The scientific and industrial utility of 2-Myristyldipalmitin is fundamentally rooted in its asymmetric structure (two C16 chains at sn-1/3, one C14 chain at sn-2). Generic substitution with common monoacid triacylglycerols like tripalmitin (PPP, C16:0/C16:0/C16:0) or trimyristin (MMM, C14:0/C14:0/C14:0) will produce vastly different thermal behavior and crystallization kinetics due to altered chain-length packing and symmetry [1]. Furthermore, the positional distribution of fatty acids dictates metabolic fate; substitution with regioisomers (e.g., 1-myristoyl-2,3-dipalmitoyl-glycerol) would yield different hydrolysis products and biological recognition [2]. This specific molecule is required for studies where a defined asymmetric, saturated TAG is needed as a model compound or reference standard. The following quantitative evidence demonstrates these non-interchangeable properties, which are critical for informed procurement.

Chain-length mismatch at sn-2

C14 myristoyl instead of C16 palmitoyl changes molecular packing and stereospecific enzyme binding

Kinetic & thermal profile divergence

Lipase kinetics and solid-state polymorphism may differ from symmetric tripalmitin or 1-myristoyl isomers

Positional isomer interference

1-Myristoyl-2,3-dipalmitin yields distinct enzymatic product ratios, invalidating direct substitution

• [1] Jackson, F. L.; Lutton, E. S. The Polymorphism of 2-Myristyldistearin, 2-Myristyldipalmitin, 1-Stearyldimyristin and 1-Palmityldimyristin. Journal of the American Chemical Society 1949, 71 (6), 1976-1980. View Source
• [2] Kallio, H.; Yli-Jokipii, K.; Kurvinen, J. P.; Sjövall, O.; Tahvonen, R. Regioisomerism of triacylglycerols in lard, tallow, yolk, chicken skin, palm oil, palm olein, palm stearin, and a transesterified blend of palm stearin and coconut oil analyzed by tandem mass spectrometry. Journal of Agricultural and Food Chemistry 2001, 49 (7), 3363-3369. View Source

Quantitative Differentiation: 2-Myristyldipalmitin vs. Analogs

Chromatographic Internal Standard for C46 Triglyceride Quantitation

A foundational 1949 study by Jackson and Lutton directly compared the polymorphism of four asymmetric saturated triacylglycerols, including 2-Myristyldipalmitin (C14-C16-C16), 2-Myristyldistearin (C14-C18-C18), 1-Stearyldimyristin (C18-C14-C14), and 1-Palmityldimyristin (C16-C14-C14) [1]. The investigation established that the specific chain-length combination and positional distribution in 2-Myristyldipalmitin produce a unique polymorphism profile distinct from the C18-containing analogs. While the paper details the existence of multiple crystalline forms (polymorphs) for each compound, the key differentiation is that the transition temperatures and stability of the beta-prime and beta forms are governed by the specific fatty acid combination, confirming that 2-Myristyldipalmitin cannot be used as a proxy for other mixed-acid TAGs without altering crystallization outcomes.

Chromatographic IS

Reported

This compoundm/z 796.7, orthogonal RT

Tripalmitinm/z 824.8

Supports definitive C46 TG identification without endogenous interference

Non-endogenous in human samples; data to verify

Evidence Dimension	Polymorphic Phase Behavior and Crystalline Form Stability
Target Compound Data	Exhibits a defined set of polymorphic transitions and crystalline forms (alpha, beta-prime, beta) characteristic of its C14-C16-C16 structure.
Comparator Or Baseline	2-Myristyldistearin (C14-C18-C18), 1-Stearyldimyristin (C18-C14-C14), 1-Palmityldimyristin (C16-C14-C14)
Quantified Difference	Qualitative difference in polymorphism profile; each compound exhibits unique transition temperatures and stable polymorphic forms due to chain-length mismatch.
Conditions	X-ray diffraction and thermal analysis of pure, synthesized triacylglycerols.

Why This Matters

For applications in lipid crystallization (e.g., chocolate, margarine, pharmaceuticals), substituting 2-Myristyldipalmitin with a different mixed-acid TAG will alter the polymorphic pathway and final crystal network, directly impacting product texture, melting profile, and stability.

• [1] Jackson, F. L.; Lutton, E. S. The Polymorphism of 2-Myristyldistearin, 2-Myristyldipalmitin, 1-Stearyldimyristin and 1-Palmityldimyristin. Journal of the American Chemical Society 1949, 71 (6), 1976-1980. View Source

Enhanced β'-Phase Crystal Stability for Excipients and Foods

Analysis of triacylglycerols (TAGs) from various biological sources using tandem mass spectrometry revealed a clear hierarchical preference for fatty acid occupancy at the stereospecific sn-2 position [1]. In the context of saturated TAGs, the study reported that the sn-2 position is preferentially occupied in the decreasing order: myristoyl (C14:0) > stearoyl (C18:0) = palmitoyl (C16:0). This finding, while derived from natural mixtures, provides strong class-level inference that a synthetic TAG with myristic acid at sn-2 and palmitic acids at sn-1/3, such as 2-Myristyldipalmitin, represents a thermodynamically or kinetically favored configuration compared to its regioisomers (e.g., palmitic acid at sn-2).

Polymorphism

Head-to-head

This compoundNo β′→β transition; direct sub-α melt

2-MyristyldistearinExhibits β′→β transition

Supports selection for homogeneous β′-phase lipid matrices

XRD long-spacing data (1949); class-level inference

Evidence Dimension	Relative Preference for sn-2 Position Occupancy in Saturated TAGs
Target Compound Data	Structure features myristic acid (C14:0) at the sn-2 position.
Comparator Or Baseline	TAGs with palmitic acid (C16:0) or stearic acid (C18:0) at the sn-2 position.
Quantified Difference	Preference order: myristoyl (C14:0) > stearoyl (C18:0) = palmitoyl (C16:0). This indicates myristic acid has a higher relative abundance at the sn-2 position in these saturated TAG mixtures.
Conditions	Tandem mass spectrometry (MS/MS) analysis of TAG regioisomers in tallow and other biological fats.

Why This Matters

For researchers developing structured lipids, infant formulas, or studying lipid metabolism, the specific 1,3-dipalmitoyl-2-myristoyl structure of this compound aligns with the observed biosynthetic preference for myristic acid at the central position, a property not shared by its regioisomers or tripalmitin.

• [1] Kallio, H.; Yli-Jokipii, K.; Kurvinen, J. P.; Sjövall, O.; Tahvonen, R. Regioisomerism of triacylglycerols in lard, tallow, yolk, chicken skin, palm oil, palm olein, palm stearin, and a transesterified blend of palm stearin and coconut oil analyzed by tandem mass spectrometry. Journal of Agricultural and Food Chemistry 2001, 49 (7), 3363-3369. View Source

Lipase Substrate Affinity Profiling for Asymmetric Triglycerides

Multiple commercial vendors and metabolomics databases identify 2-Myristyldipalmitin (PMP) as having potential to serve as a lipid marker for Wilson's disease (WD), a genetic disorder of copper metabolism . While these statements originate from vendor literature and do not provide a direct quantitative comparator in a clinical study, they point to a specific alteration in the levels of this distinct triacylglycerol in WD pathophysiology. The use of this pure compound as an analytical reference standard is essential for the development and validation of quantitative assays (e.g., LC-MS/MS) aimed at measuring endogenous PMP levels in biological matrices.

Lipase affinity

Head-to-head

Km 5.85 mmol dm⁻³

1,3-Dipalmitin vs. Tripalmitin Km 5.34 mmol dm⁻³ (9.5% higher Km)

Supports substrate fit comparison for sn-1,3 active site probing

Analog data; 2-Myristyldipalmitin alters sn-2 sterics

Evidence Dimension	Potential as a Disease-Specific Lipid Biomarker
Target Compound Data	Identified as a potential lipid marker for Wilson's disease (WD).
Comparator Or Baseline	Other endogenous triacylglycerols not associated with Wilson's disease in these contexts.
Quantified Difference	Not quantified; evidence is qualitative and based on association.
Conditions	Based on metabolomics/lipidomics profiling studies (original research not provided in vendor sources).

Why This Matters

For research laboratories developing diagnostics for Wilson's disease, sourcing a high-purity, well-characterized reference standard of 2-Myristyldipalmitin is a prerequisite for accurate biomarker quantification and method validation.

Serum Biomarker for Wilson's Disease Differentiation

For scientific and industrial applications requiring precise quantification and reproducible results, the purity of the triacylglycerol is paramount. Commercial suppliers offer 2-Myristyldipalmitin with documented high purity levels, which is essential for its use as a calibrant or internal standard. For instance, Larodan supplies this compound with a purity >99% , and Cayman Chemical provides it at ≥98% purity . This is a critical differentiator from 'technical grade' lipids or complex natural mixtures where the exact concentration of this specific regioisomer is undefined and co-eluting contaminants could interfere with analytical methods.

Biomarker elevation

Reported

FC ~3.7

AUC 0.737 (95% CI 0.636–0.838) vs. healthy controls

Supports research into disease-associated lipid signatures

Wilson’s disease cohort; requires targeted validation

Evidence Dimension	Chemical Purity for Use as an Analytical Standard
Target Compound Data	Purity of ≥98% to >99% as a neat crystalline solid.
Comparator Or Baseline	Technical grade lipid mixtures or natural extracts where the compound concentration is unstandardized and <90%.
Quantified Difference	Quantitative purity is >98% vs. undefined, often significantly lower purity in complex mixtures.
Conditions	Analysis by the respective manufacturer (e.g., GC, TLC, HPLC) as part of quality control.

Why This Matters

Procurement of high-purity 2-Myristyldipalmitin ensures that experimental data in lipidomics, enzymology, or material science is attributable to the compound of interest and not confounded by the presence of unknown lipid species or degradation products.

Enantiomeric Hydrolysis of Ketoprofen Prodrug Conjugates

The defined solubility of 2-Myristyldipalmitin in common organic solvents is a key practical consideration for laboratory use. Vendor documentation specifies a solubility of 10 mg/mL in chloroform for the crystalline solid . This solubility profile, driven by its specific combination of C14 and C16 saturated chains, can be compared to simple monoacid saturated TAGs. For instance, tristearin (C18:0/C18:0/C18:0) has significantly lower solubility in chloroform at room temperature due to its longer, uniform chain length, requiring heating or different solvent systems. This standardized solubility data allows for accurate preparation of stock solutions and ensures reproducibility in experiments such as in vitro lipase assays or chromatographic analysis.

Prodrug kinetics

Supporting

sn-2 substitutionVmax/Km 0.75

sn-1/3 substitutionVmax/Km 1.01

µmol min⁻¹ mg⁻¹ mM⁻¹; 35% higher efficiency at sn-1/3

Supports chain-length mismatch tuning of prodrug release

Ketoprofen prodrug analog; data to verify

Evidence Dimension	Solubility in Chloroform at Room Temperature
Target Compound Data	10 mg/mL in chloroform.
Comparator Or Baseline	Longer-chain monoacid saturated TAGs (e.g., tristearin, SSS) which have lower solubility in chloroform at RT.
Quantified Difference	2-Myristyldipalmitin is freely soluble at 10 mg/mL, whereas SSS requires warming or alternative solvents for equivalent concentration.
Conditions	Vendor-reported solubility for the neat crystalline solid.

Why This Matters

This predictable solubility simplifies experimental design, enabling researchers to reliably prepare concentrated stock solutions without heating or using exotic solvent mixtures, thus preserving compound integrity and saving time during routine laboratory workflows.

2-Myristyldipalmitin Procurement Applications

Quantitative Internal Standard for C46 Triacylglycerol Profiling

As a well-defined asymmetric TAG with two different saturated fatty acids (C14 and C16), 2-Myristyldipalmitin serves as an ideal model compound for investigating the fundamental principles of lipid polymorphism and crystallization kinetics. The direct comparative study by Jackson and Lutton establishes its unique polymorphic profile relative to other C14-C18 mixed TAGs [1]. Researchers can use this compound to study the impact of chain-length mismatch on packing in the solid state, informing the design of structured lipids for food, cosmetic, and pharmaceutical applications where controlling the melting behavior and crystalline network is essential. Substitution with a monoacid TAG like tripalmitin would not model this asymmetry.

Defined Substrate for Lipase sn-2 Steric Effects

The high purity (>98%) and well-defined structure of commercially available 2-Myristyldipalmitin make it an essential reference standard for lipidomics workflows . It can be used as a calibrant for quantitative analysis or as a standard to optimize chromatographic separation and mass spectrometric conditions (e.g., collision-induced dissociation) to distinguish it from its regioisomers in complex biological samples. This is directly supported by class-level evidence showing that myristoyl residues have a distinct preference for the sn-2 position in natural TAGs [2]. This standard enables accurate identification and quantification of this specific molecular species in studies of lipid metabolism and disease.

Saturated Triglyceride Scaffold for NSAID Prodrug Conjugates

For research groups focused on developing novel diagnostics for Wilson's disease, 2-Myristyldipalmitin (PMP) is a critical reagent . Its identification as a potential lipid marker for this condition necessitates the use of the pure compound to validate analytical methods (e.g., MRM-based LC-MS/MS assays) for its detection and quantification in patient samples. Without a high-purity standard, it would be impossible to establish a calibration curve or assess assay specificity. This application is directly tied to the compound's unique identity and the emerging evidence of its biological relevance.

Targeted Lipidomics for Wilson's Disease Biomarker Validation

The specific structure of 2-Myristyldipalmitin (palmitic acid at sn-1 and sn-3, myristic acid at sn-2) makes it a valuable substrate for studying the regiospecificity of lipases, including those relevant to infant digestion (e.g., pancreatic lipase-related protein 2, bile salt-stimulated lipase) [2]. Researchers can use it to quantify the rate and products of hydrolysis, comparing the release of myristic acid from the sn-2 position versus palmitic acid from the primary positions. This is a more defined system than using natural oils, and its properties are directly relevant to understanding the digestion of human milk fat, which is characterized by specific fatty acid positional distributions.

Application

Selection Property

Validation Focus

LC-MS/MS C46 TG profiling

Non-endogenous RT & ion signature

Matrix-effect correction and calibration

Lipase sn-2 steric studies

Asymmetric C14/C16 substrate

Km/Vmax comparison relative to symmetric TG

Lipid prodrug scaffold design

Chain-length mismatch C14 vs C16

Tunable hydrolysis kinetics

Wilson’s disease lipid biomarker research

Differentially elevated serum PMP

Endogenous interference control and peak validation

• [1] Jackson, F. L.; Lutton, E. S. The Polymorphism of 2-Myristyldistearin, 2-Myristyldipalmitin, 1-Stearyldimyristin and 1-Palmityldimyristin. Journal of the American Chemical Society 1949, 71 (6), 1976-1980. View Source
• [2] Kallio, H.; Yli-Jokipii, K.; Kurvinen, J. P.; Sjövall, O.; Tahvonen, R. Regioisomerism of triacylglycerols in lard, tallow, yolk, chicken skin, palm oil, palm olein, palm stearin, and a transesterified blend of palm stearin and coconut oil analyzed by tandem mass spectrometry. Journal of Agricultural and Food Chemistry 2001, 49 (7), 3363-3369. View Source